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Compound of Interest

Compound Name: Tizoxanide-d4

Cat. No.: B565610 Get Quote

This document provides essential safety, handling, and disposal protocols for Tizoxanide-d4, a

deuterated internal standard used in research settings. The following procedures are designed

to ensure the safety of laboratory personnel and compliance with environmental regulations.

Immediate Safety and Handling Protocols
Tizoxanide-d4 is classified as harmful if swallowed, a skin and eye irritant, and may cause

respiratory irritation. Adherence to proper safety measures is critical when handling this

compound.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.[1]

Hand Protection: Use chemically resistant protective gloves.[1]

Skin and Body Protection: Wear impervious clothing or a lab coat.[1]

Respiratory Protection: Use a suitable respirator if ventilation is inadequate or when handling

the solid form to avoid dust inhalation.[1]

Handling Procedures:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][2]

Avoid breathing dust, fumes, or vapors.
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Prevent contact with skin and eyes.[1]

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Tizoxanide-d4: Key Data
The following table summarizes important quantitative information for Tizoxanide-d4.

Parameter Value Source(s)

CAS Number 1246817-56-0 [3][4]

Molecular Formula C₁₀H₃D₄N₃O₄S [3][4]

Molecular Weight 269.27 g/mol [4][5]

Appearance Brown Solid [5][6]

Recommended Storage -20°C or 2-8°C [3][5][6]

Stability ≥ 4 years (at -20°C) [3]

Purity ≥99% deuterated forms (d₁-d₄) [3]

Solubility
Soluble in DMSO and

Methanol
[3]

Step-by-Step Disposal Procedure
Disposal of Tizoxanide-d4 and associated waste must be conducted in accordance with

institutional and local environmental regulations. Never dispose of this chemical down the drain

or in regular trash. The non-deuterated form, Tizoxanide, is classified as very toxic to aquatic

life with long-lasting effects.[1]

Step 1: Waste Segregation

Collect all Tizoxanide-d4 waste, including unused product, contaminated consumables (e.g.,

pipette tips, vials), and cleaning materials, in a dedicated, properly labeled hazardous waste

container.[7][8]
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Do not mix Tizoxanide-d4 waste with incompatible materials such as strong acids, bases, or

oxidizing agents.[1][9]

Step 2: Waste Container Management

Use a container made of a compatible material (e.g., glass or polyethylene) with a tightly

fitting cap.[7][10]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "Tizoxanide-d4".

Keep the waste container closed at all times except when adding waste.[7][9]

Store the waste container in a designated, secure, and well-ventilated secondary

containment area while awaiting pickup.

Step 3: Disposal of Empty Containers

Empty Tizoxanide-d4 containers must be triple-rinsed with a suitable solvent (e.g., methanol

or acetone).[9][10]

Collect the rinseate as hazardous waste and add it to your Tizoxanide-d4 waste stream.[9]

After triple-rinsing, deface or remove the original label to prevent misuse.[11][12] The clean,

empty container may then be disposed of in the regular trash or recycled, depending on

institutional policies.[9]

Step 4: Arrange for Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the pickup and disposal of the hazardous

waste.[9]

Follow all institutional procedures for waste pickup, including completing any necessary

forms.
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Caption: Decision workflow for the proper disposal of Tizoxanide-d4 waste streams.
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Cited Experimental Use
The provided documentation indicates that Tizoxanide-d₄ is intended for use as an internal

standard for the quantification of its non-deuterated analogue, Tizoxanide, by Gas

Chromatography (GC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[3] Tizoxanide

itself is an active metabolite of the antiparasitic drug nitazoxanide and has been studied for its

activity against various pathogens, including M. tuberculosis, L. mexicana, T. cruzi, influenza A

virus, and hepatitis B and C viruses.[3] Detailed experimental protocols for these specific

applications are not provided in the safety and product information documents. Researchers

should consult relevant scientific literature for validated methodologies.
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[https://www.benchchem.com/product/b565610#tizoxanide-d4-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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